![molecular formula C23H32N2O5 B4884204 1-(2,4-dimethoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine](/img/structure/B4884204.png)
1-(2,4-dimethoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine
Overview
Description
1-(2,4-dimethoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is also known as TFMPP, and it belongs to the family of piperazine derivatives.
Mechanism of Action
TFMPP acts as a partial agonist at the serotonin receptors, specifically the 5-HT2A and 5-HT2C receptors. It also acts as an agonist at the 5-HT1A receptor. These interactions lead to the modulation of the serotonin signaling pathways, which can have significant effects on mood, appetite, and sleep.
Biochemical and Physiological Effects:
TFMPP has been shown to have various biochemical and physiological effects. It has been found to increase the release of dopamine and norepinephrine in the brain, which can lead to increased arousal and attention. It has also been found to decrease the levels of cortisol, a stress hormone, in the body.
Advantages and Limitations for Lab Experiments
One of the advantages of using TFMPP in lab experiments is that it has a well-established synthesis method and is readily available. However, one of the limitations is that its effects can vary depending on the dosage and the route of administration. Therefore, it is essential to use precise dosages and administration methods to obtain accurate results.
Future Directions
There are several future directions for the research on TFMPP. One of the areas of interest is its potential use in the treatment of mood disorders. Further research is needed to determine the optimal dosage and administration methods for its therapeutic use. Additionally, TFMPP's interactions with other neurotransmitter systems, such as the GABA and glutamate systems, need to be further explored to understand its full potential in neuroscience research.
In conclusion, TFMPP is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It has been studied for its interactions with the serotonin receptors in the brain and its effects on mood, appetite, and sleep. Further research is needed to determine its optimal use in various fields of science, including neuroscience and pharmacology.
Scientific Research Applications
TFMPP has been studied for its potential therapeutic applications in various fields of science. One of the significant areas of research is its use in neuroscience. TFMPP has been found to interact with the serotonin receptors in the brain, which are responsible for regulating mood, appetite, and sleep. Therefore, TFMPP has been studied as a potential treatment for depression, anxiety, and sleep disorders.
properties
IUPAC Name |
1-[(2,4-dimethoxyphenyl)methyl]-4-[(3,4,5-trimethoxyphenyl)methyl]piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N2O5/c1-26-19-7-6-18(20(14-19)27-2)16-25-10-8-24(9-11-25)15-17-12-21(28-3)23(30-5)22(13-17)29-4/h6-7,12-14H,8-11,15-16H2,1-5H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWZJWFSSVWFMPP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CN2CCN(CC2)CC3=CC(=C(C(=C3)OC)OC)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2,4-Dimethoxyphenyl)methyl]-4-[(3,4,5-trimethoxyphenyl)methyl]piperazine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.